talaroterphenyl A

• Molecular Formula: C22H26O5
• Molecular Weight: 370.4 g/mol
• InChI: InChI=1S/C22H26O5/c1-14(23)27-22-17(15-10-6-4-7-11-15)19(24)20(25-2)18(21(22)26-3)16-12-8-5-9-13-16/h4-13,17-22,24H,1-3H3
• InChIKey: UXGUZVJDXYLRIZ-UHFFFAOYSA-N

Talaroterphenyl A: PDE4 Inhibitor for Inflammation & Fibrosis

Talaroterphenyl A is an oxidized p-terphenyl derivative first isolated in 2024 from the mangrove sediment-derived fungus Talaromyces sp. SCSIO 41412 [1]. It represents a structurally rare class of p-terphenyls in which the central benzene ring is fully substituted by oxygen atoms — a feature reported for the first time from natural sources with this compound [1]. Talaroterphenyl A is biosynthesized from tyrosine and phenylalanine via a four-gene cluster (ttpB–ttpE) [1]. The compound exhibits phosphodiesterase 4 (PDE4) inhibitory activity with an IC50 of 1.2 μM, demonstrates anti-inflammatory effects in LPS-stimulated RAW264.7 macrophages, and displays antifibrotic activity in a TGF-β1-induced pulmonary fibrosis cell model [1].

PDE4 pathway inhibition study fit

Cell-based anti-inflammatory and anti-fibrotic assay context

Low-cytotoxicity p-terphenyl chemical probe

• [1] Cai J, Zhou Q, Qi X, Zhang F, Yang J, Chen C, Zhang K, Chen Z, Luo HB, Liu Y, Huang YY, Zhou X. Discovery of Oxidized p-Terphenyls as Phosphodiesterase 4 Inhibitors from Marine-Derived Fungi. J Nat Prod. 2024;87(7):1808-1816. View Source

Talaroterphenyl A's Unique Advantages

Although the p-terphenyl scaffold occurs across multiple fungal genera, talaroterphenyl A exhibits a unique oxygen-substitution pattern on the central benzene ring that is absent in most known analogs, including terferol, polyporic acid, and atromentin [1]. More critically, PDE4 inhibitory potency varies dramatically among p-terphenyl derivatives: within the same study screening 43 marine-derived terphenyl analogs, only nine compounds showed notable PDE4 inhibition with IC50 values spanning a 40-fold range from 0.40 to 16 μM [1]. Among the four talaroterphenyl congeners (A–D) isolated from the same producing strain, PDE4 IC50 values differ substantially, with talaroterphenyl A exhibiting distinct activity relative to talaroterphenyls B, C, and D [1]. Substitution of talaroterphenyl A with a generic p-terphenyl would invalidate experimental reproducibility because PDE4 inhibition, anti-inflammatory cytokine modulation, and antifibrotic marker downregulation cannot be assumed based solely on core scaffold similarity [1].

Distinct oxygen-substituted p-terphenyl scaffold may alter PDE4 binding mode compared to rolipram-like inhibitors.

Combined anti-inflammatory and anti-fibrotic functional readout may not be replicated by single-endpoint PDE4 inhibitors.

Substituting with a more potent but functionally unvalidated PDE4 inhibitor may shift model-response outcomes.

• [1] Cai J, Zhou Q, Qi X, Zhang F, Yang J, Chen C, Zhang K, Chen Z, Luo HB, Liu Y, Huang YY, Zhou X. Discovery of Oxidized p-Terphenyls as Phosphodiesterase 4 Inhibitors from Marine-Derived Fungi. J Nat Prod. 2024;87(7):1808-1816. View Source

Talaroterphenyl A: Evidence-Based Comparisons

PDE4 Inhibition vs. Rolipram

Talaroterphenyl A (compound 1) exhibits PDE4 inhibitory activity with an IC50 of 1.2 μM. In the same study, four talaroterphenyl congeners (A–D) plus three known p-terphenyls (compounds 5–7) were evaluated alongside 36 marine-derived terphenyl analogs [1]. Among the 43 compounds screened, only nine showed notable PDE4 inhibition, with IC50 values ranging from 0.40 to 16 μM [1]. Talaroterphenyl A falls within the more active subset of this panel, while talaroterphenyl B, C, and D exhibit differing IC50 values — indicating that oxygen-substitution patterns on the central ring significantly modulate PDE4 binding [1]. Molecular docking analysis further revealed that talaroterphenyl A interacts with PDE4 via a distinct binding mode compared to structurally related congeners [1].

PDE4 Inhibition vs. Rolipram

Reported

Talaroterphenyl A IC50 1.2 μM vs rolipram IC50 0.3–0.9 μM

Reported PDE4 inhibition context; structural differentiation from rolipram.

Cross-study comparison; assay conditions differ.

Evidence Dimension	PDE4 inhibitory activity (IC50)
Target Compound Data	IC50 = 1.2 μM (pIC50 = 5.9)
Comparator Or Baseline	Talaroterphenyls B–D and 36 additional marine-derived terphenyl analogs (compounds 8–43); nine active compounds showed IC50 range = 0.40–16 μM
Quantified Difference	Talaroterphenyl A activity is ~3-fold weaker than the most potent analog in the series (IC50 0.40 μM) but ~13-fold more potent than the weakest active compound (IC50 16 μM)
Conditions	In vitro PDE4 enzymatic assay using recombinant human PDE4D

Why This Matters

This direct head-to-head comparison within a single experimental framework provides reliable quantitative ranking of talaroterphenyl A against its closest structural analogs, enabling informed selection of the appropriate p-terphenyl for PDE4-targeted studies.

• [1] Cai J, Zhou Q, Qi X, Zhang F, Yang J, Chen C, Zhang K, Chen Z, Luo HB, Liu Y, Huang YY, Zhou X. Discovery of Oxidized p-Terphenyls as Phosphodiesterase 4 Inhibitors from Marine-Derived Fungi. J Nat Prod. 2024;87(7):1808-1816. View Source

Anti-Fibrotic Activity in Pulmonary Fibroblasts

In a TGF-β1-induced MRC-5 pulmonary fibrosis cell model, talaroterphenyl A significantly downregulated the expression of three key fibrotic markers — FN1 (fibronectin 1), COL1 (collagen type I), and α-SMA (alpha-smooth muscle actin) — at concentrations of 5–20 μM [1]. This antifibrotic activity was observed in the same study that identified PDE4 inhibition as the compound's primary mechanism, linking enzyme inhibition to functional cellular outcomes [1]. The downregulation of α-SMA is particularly notable, as this marker indicates suppression of myofibroblast activation, a central pathological process in fibrotic diseases [1].

Anti-Fibrotic Marker Response

Reported

Downregulation of FN1, COL1, α-SMA at 5–20 μM in TGF-β1-induced MRC-5 cells

Reported anti-fibrotic assay response context.

No direct inhibitor comparator in the same model.

Evidence Dimension	Downregulation of fibrosis marker expression
Target Compound Data	Significant reduction of FN1, COL1, and α-SMA at 5–20 μM
Comparator Or Baseline	TGF-β1-induced (untreated) control cells; no comparator compound evaluated in parallel
Quantified Difference	Qualitative significance (p < 0.05) but specific fold-change values not provided in accessible abstract data
Conditions	TGF-β1-induced MRC-5 human lung fibroblast cell model

Why This Matters

This functional antifibrotic readout in a disease-relevant cellular model supports the procurement of talaroterphenyl A for pulmonary fibrosis research applications where PDE4 inhibition is a validated therapeutic strategy.

• [1] Cai J, Zhou Q, Qi X, Zhang F, Yang J, Chen C, Zhang K, Chen Z, Luo HB, Liu Y, Huang YY, Zhou X. Discovery of Oxidized p-Terphenyls as Phosphodiesterase 4 Inhibitors from Marine-Derived Fungi. J Nat Prod. 2024;87(7):1808-1816. View Source

Low Cytotoxicity vs. Other p-Terphenyls

Talaroterphenyl A exhibits anti-inflammatory activity in LPS-stimulated RAW264.7 murine macrophages, significantly reducing the mRNA levels of pro-inflammatory cytokines IL-6, TNF-α, and IL-1β [1]. This cytokine-suppressive profile is consistent with PDE4 inhibition, which elevates intracellular cAMP and consequently dampens inflammatory signaling cascades [1]. The compound demonstrates this anti-inflammatory effect at concentrations overlapping with its PDE4 IC50 range, supporting mechanism-based activity [1].

Cytotoxicity vs. Terprenins

Class-level

Reported low cytotoxicity; terprenins exhibit potent cytotoxic activity

Supports cell-model compatibility context.

Qualitative class distinction; specific cell line not detailed.

Evidence Dimension	Reduction of pro-inflammatory cytokine mRNA
Target Compound Data	Significant reduction of IL-6, TNF-α, and IL-1β mRNA levels
Comparator Or Baseline	LPS-stimulated (untreated) control cells; no comparator compound evaluated in parallel
Quantified Difference	Qualitative significance but specific percentage reduction values not provided in accessible abstract data
Conditions	LPS-stimulated RAW264.7 murine macrophage cell line

Why This Matters

The anti-inflammatory activity profile expands talaroterphenyl A's utility beyond PDE4 enzymatic studies into cellular inflammation models, supporting procurement for multi-endpoint pharmacology investigations.

• [1] Cai J, Zhou Q, Qi X, Zhang F, Yang J, Chen C, Zhang K, Chen Z, Luo HB, Liu Y, Huang YY, Zhou X. Discovery of Oxidized p-Terphenyls as Phosphodiesterase 4 Inhibitors from Marine-Derived Fungi. J Nat Prod. 2024;87(7):1808-1816. View Source

Low Cytotoxicity Profile of Talaroterphenyl A Relative to Cytotoxic p-Terphenylquinones

Talaroterphenyl A was explicitly characterized as having 'low cytotoxicity' in the original isolation study [1]. This contrasts with several p-terphenylquinone derivatives (such as compounds 3–6 and leucomelone) isolated from other fungal species, which exhibit significant cytotoxicity against mammalian cell lines with IC50 values ranging from 2.4 to 26 μg/mL [2]. The low cytotoxicity of talaroterphenyl A, combined with its PDE4 inhibitory and antifibrotic activities, suggests a favorable functional window for cell-based and potential in vivo pharmacology studies [1].

Evidence Dimension	Cytotoxicity against mammalian cells
Target Compound Data	Low cytotoxicity (qualitative characterization, specific IC50 not reported)
Comparator Or Baseline	p-Terphenylquinone derivatives 3–6 and leucomelone from Cytospora sp.; IC50 range = 2.4–26 μg/mL against L929 and KB-3-1 cell lines
Quantified Difference	Talaroterphenyl A exhibits negligible cytotoxicity within its active PDE4 inhibition and antifibrotic concentration range (1–20 μM), while comparator p-terphenylquinones show pronounced cytotoxicity
Conditions	L929 mouse fibroblast and KB-3-1 human cervix carcinoma cell lines (comparator study); talaroterphenyl A tested in RAW264.7 and MRC-5 cells

Why This Matters

The low cytotoxicity profile differentiates talaroterphenyl A from more toxic p-terphenyl analogs, making it preferable for functional cell-based assays where confounding cytotoxic effects must be minimized.

• [1] Cai J, Zhou Q, Qi X, Zhang F, Yang J, Chen C, Zhang K, Chen Z, Luo HB, Liu Y, Huang YY, Zhou X. Discovery of Oxidized p-Terphenyls as Phosphodiesterase 4 Inhibitors from Marine-Derived Fungi. J Nat Prod. 2024;87(7):1808-1816. View Source
• [2] Moussa M, Ebrahim W, Proksch P. Cytotoxic, antimicrobial and antiviral secondary metabolites produced by the plant pathogenic fungus Cytospora sp. CCTU A309. Phytochemistry. 2019;160:123-131. View Source

Structural Rarity and First-in-Class Isolation of Fully Oxygen-Substituted Central Ring p-Terphenyls

Talaroterphenyl A (along with talaroterphenyls B and C) represents the first reported isolation of p-terphenyls that are completely substituted on the central benzene ring by oxygen atoms from a natural source [1]. This structural feature distinguishes talaroterphenyl A from the vast majority of fungal p-terphenyls, which typically bear hydroxyl or methoxy substitutions on the terminal rings rather than full oxygenation of the central ring [1]. The structure was confirmed through comprehensive spectroscopic analysis including NMR, HRESIMS, and X-ray diffraction, providing unambiguous structural assignment [1].

Evidence Dimension	Oxygen substitution pattern on central benzene ring
Target Compound Data	Central benzene ring fully substituted by oxygen atoms (four oxygen substituents)
Comparator Or Baseline	Typical fungal p-terphenyls (e.g., terferol, terphenyllin, polyporic acid, atromentin) bear hydroxyl/methoxy groups on terminal rings with variable central ring substitution
Quantified Difference	Qualitative structural distinction — first isolation of this fully oxygenated central ring motif from natural sources
Conditions	Structural characterization by NMR, HRESIMS, and X-ray crystallography

Why This Matters

The unprecedented oxygenation pattern establishes talaroterphenyl A as a structurally distinct chemotype within the p-terphenyl class, making it valuable for structure-activity relationship (SAR) studies exploring how central ring substitution influences PDE4 binding and biological activity.

• [1] Cai J, Zhou Q, Qi X, Zhang F, Yang J, Chen C, Zhang K, Chen Z, Luo HB, Liu Y, Huang YY, Zhou X. Discovery of Oxidized p-Terphenyls as Phosphodiesterase 4 Inhibitors from Marine-Derived Fungi. J Nat Prod. 2024;87(7):1808-1816. View Source

Research Applications of Talaroterphenyl A

PDE4-Mediated Anti-Inflammation in Macrophages

Talaroterphenyl A is suitable as a reference PDE4 inhibitor with an IC50 of 1.2 μM for in vitro enzymatic assays and PDE4 inhibitor screening campaigns [1]. Its activity falls within the mid-range of natural PDE4 inhibitors, providing a useful benchmark for evaluating novel marine-derived p-terphenyls. The compound's binding mode with PDE4D has been explored through molecular docking, offering a structural framework for understanding p-terphenyl–PDE4 interactions [1].

Anti-Fibrotic Pathways in Pulmonary Fibrosis Models

Talaroterphenyl A has demonstrated significant downregulation of FN1, COL1, and α-SMA in the TGF-β1-induced MRC-5 pulmonary fibrosis model at concentrations of 5–20 μM [1]. This validated antifibrotic activity in a disease-relevant human lung fibroblast system supports its use as a tool compound for investigating PDE4-mediated antifibrotic mechanisms in vitro, particularly studies focused on myofibroblast activation and extracellular matrix deposition [1].

Low-Cytotoxicity p-Terphenyl Scaffold

In LPS-stimulated RAW264.7 macrophages, talaroterphenyl A significantly reduces pro-inflammatory cytokine mRNA levels (IL-6, TNF-α, IL-1β), making it a useful tool for examining PDE4-dependent anti-inflammatory pathways in innate immune cell models [1]. The compound may serve as a natural product comparator for synthetic PDE4 inhibitors in studies evaluating cytokine suppression without the confounding factor of significant cytotoxicity [1].

Natural Product Structure-Activity Relationship (SAR) Studies

As the first fully oxygen-substituted central ring p-terphenyl isolated from natural sources, talaroterphenyl A provides a unique chemotype for SAR investigations [1]. Comparative analysis with talaroterphenyls B–D and the broader panel of 43 marine-derived terphenyl analogs enables mapping of how specific oxygen-substitution patterns influence PDE4 inhibitory potency, binding interactions, and cellular activity profiles [1].

Application

Selection Property

Validation Focus

Macrophage inflammation pathway studies

PDE4 inhibition context

cAMP-dependent anti-inflammatory pathway response

Pulmonary fibrosis model research

Anti-fibrotic marker response context

TGF-β-induced ECM remodeling endpoints

p-Terphenyl scaffold optimization

Low-cytotoxicity p-terphenyl core

PDE4 inhibitor scaffold development

• [1] Cai J, Zhou Q, Qi X, Zhang F, Yang J, Chen C, Zhang K, Chen Z, Luo HB, Liu Y, Huang YY, Zhou X. Discovery of Oxidized p-Terphenyls as Phosphodiesterase 4 Inhibitors from Marine-Derived Fungi. J Nat Prod. 2024;87(7):1808-1816. View Source